Cas no 861554-17-8 (2,5-Pyrazinedicarbonitrile,3,6-dimethyl-)
861554-17-8 structure
Product Name:2,5-Pyrazinedicarbonitrile,3,6-dimethyl-
CAS No:861554-17-8
MF:C8H6N4
MW:158.160040378571
CID:718333
PubChem ID:121227425
Update Time:2025-04-19
2,5-Pyrazinedicarbonitrile,3,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Pyrazinedicarbonitrile,3,6-dimethyl-
- 2,5-Pyrazinedinitrile, 3,6-dimethyl- (2CI)
- 3,6-Dimethylpyrazine-2,5-dicarbonitrile
- 861554-17-8
-
- Inchi: 1S/C8H6N4/c1-5-7(3-9)12-6(2)8(4-10)11-5/h1-2H3
- InChI Key: GMKHLFIGROLNNF-UHFFFAOYSA-N
- SMILES: N1C(C#N)=C(C)N=C(C#N)C=1C
Computed Properties
- Exact Mass: 158.059
- Monoisotopic Mass: 158.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.4A^2
- XLogP3: 0.7
2,5-Pyrazinedicarbonitrile,3,6-dimethyl- Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
861554-17-8 (2,5-Pyrazinedicarbonitrile,3,6-dimethyl-) Related Products
- 52197-12-3(5-Methylpyrazine-2,3-dicarbonitrile)
- 65735-15-1(3-methylpyrazine-2-carbonitrile)
- 2435-47-4(3,6-Dimethylpyrazine-2-carbonitrile)
- 13481-25-9(Pyrazine-2,3-dicarbonitrile)
- 33420-37-0(Pyrazine-2,3,5,6-tetracarbonitrile)
- 136309-04-1(6-Methylpyrazine-2-carbonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk